Cas no 113520-36-8 (1,4-Phenylenediacetic Acid Ethyl Ester)
113520-36-8 structure
Product Name:1,4-Phenylenediacetic Acid Ethyl Ester
CAS No:113520-36-8
MF:C12H13O4
MW:221.229223966599
CID:1061460
PubChem ID:71337416
Update Time:2025-04-20
1,4-Phenylenediacetic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Phenylenediacetic Acid Ethyl Ester
- 2-[4-(2-ethoxy-2-oxoethyl)phenyl]acetate
- DTXSID70765134
- AKOS030254809
- 113520-36-8
- [4-(2-Ethoxy-2-oxoethyl)phenyl]acetate
- 1,4-Benzenediacetic Acid Ethyl Ester; p-Benzenediacetic Acid Ethyl Ester; p-Phenylenediacetic Acid Ethyl Ester
-
- Inchi: 1S/C12H14O4/c1-2-16-12(15)8-10-5-3-9(4-6-10)7-11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)/p-1
- InChI Key: YFPODNJJKNPQDP-UHFFFAOYSA-M
- SMILES: O(CC)C(CC1C=CC(CC(=O)[O-])=CC=1)=O
Computed Properties
- Exact Mass: 221.08138389g/mol
- Monoisotopic Mass: 221.08138389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
1,4-Phenylenediacetic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P319730-250mg |
1,4-Phenylenediacetic Acid Ethyl Ester |
113520-36-8 | 250mg |
$ 184.00 | 2023-09-06 | ||
| TRC | P319730-2.5g |
1,4-Phenylenediacetic Acid Ethyl Ester |
113520-36-8 | 2.5g |
$ 1455.00 | 2023-09-06 |
1,4-Phenylenediacetic Acid Ethyl Ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
113520-36-8 (1,4-Phenylenediacetic Acid Ethyl Ester) Related Products
- 122-70-3(2-Phenylethyl propionate)
- 14062-19-2(Ethyl p-Tolylacetate)
- 101-97-3(Ethyl phenylacetate)
- 101-41-7(Methyl phenylacetate)
- 40061-55-0(Ethyl m-tolylacetate)
- 2122-70-5(1-Naphthaleneacetic Acid Ethyl Ester)
- 5137-52-0(Pentyl phenylacetate)
- 102-20-5(2-Phenylethyl 2-Phenylacetate)
- 103-45-7(Phenethyl acetate)
- 40291-39-2(Ethyl o-tolylacetate)
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